Cas no 119308-58-6 (4-Pyridinecarboxylic acid, 2,6-diiodo-)

• Product Name: 4-Pyridinecarboxylic acid, 2,6-diiodo-
• CAS No: 119308-58-6
• MF: C₆H₃I₂NO₂
• MW: 374.9025
• CID: 5067105
• Update Time: 2022-06-06

4-Pyridinecarboxylic acid, 2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2,6-diiodo-

• Inchi： 1S/C6H3I2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
• InChI Key： QVAXYRPEQAJELP-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C(=O)O[H])C([H])=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2